Cas no 59431-98-0 (1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester)

1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester structure
59431-98-0 structure
Product Name:1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester
CAS No:59431-98-0
MF:C33H54O6
MW:546.778271198273
CID:368800
PubChem ID:62153
Update Time:2025-04-19

1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetricarboxylicacid, 1,2,4-tris(1-methylheptyl) ester
    • trioctan-2-yl benzene-1,2,4-tricarboxylate
    • tris(1-methylheptyl) benzene-1,2,4-tricarboxylate
    • 1,2,4-Benzenetricarboxylic acid, tricapryl ester
    • 1,2,4-Benzenetricarboxylic acid, tris(1-methylheptyl) ester
    • Tris(1-methylheptyl) trimellitate
    • SCHEMBL2910662
    • Tris-(1-methylheptyl)benzene-1,2,4-tricarboxylate
    • 59431-98-0
    • 1,2,4-Benzenetricarboxylic acid, 1,2,4-tris(1-methylheptyl) ester
    • EINECS 261-759-3
    • DTXSID30866757
    • NS00055218
    • Inchi: 1S/C33H54O6/c1-7-10-13-16-19-25(4)37-31(34)28-22-23-29(32(35)38-26(5)20-17-14-11-8-2)30(24-28)33(36)39-27(6)21-18-15-12-9-3/h22-27H,7-21H2,1-6H3
    • InChI Key: UVCNQUKPQSCICG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C=CC=1C(=O)OC(C)CCCCCC)C(=O)OC(C)CCCCCC)=O)C(C)CCCCCC

Computed Properties

  • Exact Mass: 546.39222
  • Monoisotopic Mass: 546.392039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 24
  • Complexity: 677
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • XLogP3: 11.4

Experimental Properties

  • Density: 0.992
  • Boiling Point: 585°C at 760 mmHg
  • Flash Point: 238.3°C
  • Refractive Index: 1.488
  • PSA: 78.9

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